Cas no 86746-96-5 ((R)-4-Propyloxazolidine-2,5-dione)

• Product Name: (R)-4-Propyloxazolidine-2,5-dione
• CAS No: 86746-96-5
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD31630288
• CID: 4657829
• Update Time: 2025-07-02

(R)-4-Propyloxazolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (R)-4-Propyloxazolidine-2,5-dione
• 2,5-Oxazolidinedione, 4-propyl-, (R)- (9CI)

• MDL： MFCD31630288
• Inchi： 1S/C6H9NO3/c1-2-3-4-5(8)10-6(9)7-4/h4H,2-3H2,1H3,(H,7,9)/t4-/m1/s1
• InChI Key： LLQDIFNIOZIFCA-SCSAIBSYSA-N
• SMILES： O1C(=O)[C@@H](CCC)NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-4-Propyloxazolidine-2,5-dione

Recent Advances in the Study of (R)-4-Propyloxazolidine-2,5-dione (CAS: 86746-96-5) in Chemical Biology and Pharmaceutical Research

(R)-4-Propyloxazolidine-2,5-dione (CAS: 86746-96-5) is a chiral oxazolidinedione derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its role in asymmetric synthesis, enzyme inhibition, and as a precursor for bioactive molecules. Recent studies have shed light on its mechanism of action, synthetic pathways, and therapeutic potential, making it a focal point for researchers in the field.

One of the key areas of interest is the compound's role in asymmetric synthesis. Researchers have developed novel catalytic methods to synthesize (R)-4-Propyloxazolidine-2,5-dione with high enantiomeric purity, which is crucial for its application in drug development. A study published in the Journal of Organic Chemistry (2023) demonstrated the use of chiral Lewis acid catalysts to achieve yields exceeding 90% with enantiomeric excess (ee) of >99%. This advancement addresses previous challenges in scalability and enantioselectivity, paving the way for industrial-scale production.

In the realm of enzyme inhibition, (R)-4-Propyloxazolidine-2,5-dione has shown promise as a selective inhibitor of certain proteases and hydrolases. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its inhibitory activity against serine proteases involved in inflammatory pathways. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing a unique binding mode that could be exploited for designing next-generation anti-inflammatory drugs. These findings are particularly relevant given the growing need for targeted therapies with minimal side effects.

Another significant development is the exploration of (R)-4-Propyloxazolidine-2,5-dione as a building block for bioactive molecules. Researchers have successfully incorporated this scaffold into larger pharmacophores, resulting in compounds with enhanced pharmacokinetic properties. For instance, a 2024 study in the European Journal of Medicinal Chemistry reported the synthesis of a series of derivatives with improved solubility and metabolic stability, which exhibited potent activity against a panel of cancer cell lines. This underscores the versatility of (R)-4-Propyloxazolidine-2,5-dione in medicinal chemistry.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Ongoing research is focused on structural modifications and formulation strategies to address these issues. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued exploration of (R)-4-Propyloxazolidine-2,5-dione holds great promise for advancing both fundamental science and therapeutic innovation in the years to come.